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Compound of Interest

Compound Name: AACOCF3

CAS No.: 149301-79-1

Cat. No.: B141299

Get Quote

For researchers, scientists, and drug development professionals, this guide offers an objective

comparison of the cytosolic phospholipase A2 (cPLA2) inhibitor, AACOCF3, detailing its

performance and effects across various cell lines. The information presented is supported by

experimental data from peer-reviewed studies.

AACOCF3, or arachidonyl trifluoromethyl ketone, is a cell-permeable and potent inhibitor of the

85-kDa cytosolic phospholipase A2 (cPLA2). Its mechanism of action primarily involves the

blockage of arachidonic acid release, a critical precursor for the synthesis of pro-inflammatory

eicosanoids. This inhibitory action modulates key signaling pathways, influencing cellular

processes such as proliferation, apoptosis, and survival. This guide provides a comparative

overview of AACOCF3's effects, detailed experimental methodologies, and visual

representations of the implicated signaling pathways.

Quantitative Data Summary
The following tables summarize the effects of AACOCF3 on viability, apoptosis, and clonogenic

survival in different cell lines as reported in various studies.
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Table 1: Cytotoxicity of AACOCF3 in Various Cell Lines
Cell Line Cell Type IC50 Value Assay Reference

U937

Human

monocytic

leukemia

8 µM
Arachidonic Acid

Release
[1]

Platelets
Human blood

platelets
2 µM

Arachidonic Acid

Release
[1]

3B11
Murine

endothelial
Not specified

Clonogenic

Survival
[2]

LLC
Lewis Lung

Carcinoma
Not specified

Clonogenic

Survival
[2]

H460

Human non-

small cell lung

cancer

Not specified
Clonogenic

Survival
[2]

Pancreatic

Cancer Cells

Human

pancreatic

cancer

Not specified Cell Viability [3]

Breast Cancer

Cells

Human breast

cancer
Not specified Cell Viability [3]

Table 2: Effect of AACOCF3 on Apoptosis and
Clonogenic Survival
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Cell Line
Treatment
Concentration

Effect on
Apoptosis

Effect on
Clonogenic
Survival

Reference

3B11
1 µmol/L (+ 2 Gy

radiation)
-

Decreased

survival
[2]

LLC
1 µmol/L (+ 2 Gy

radiation)
-

Decreased

survival
[2]

H460
1 µmol/L (+ 2 Gy

radiation)
-

Decreased

survival
[2]

Multiple

Myeloma Cells
Not specified

Induction of

apoptosis
- [4]

Key Signaling Pathways Modulated by AACOCF3
AACOCF3 primarily targets cytosolic phospholipase A2 (cPLA2), which is a crucial enzyme in

the production of arachidonic acid. The inhibition of cPLA2 by AACOCF3 leads to the

downstream modulation of several important signaling pathways, including the MAPK/ERK and

PI3K/AKT pathways, which are pivotal in cell survival, proliferation, and inflammation.
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AACOCF3

Cytosolic Phospholipase A2
(cPLA2)

Inhibits

Arachidonic Acid

Catalyzes release

Prostaglandins & Leukotrienes

Precursor for

Inflammation

Membrane Phospholipids

Substrate
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Growth Factors / Cytokines

Receptor Tyrosine Kinase

PI3K

RAS

AKT

mTOR

Cell Survival & Proliferation

RAF

MEK

ERK

AACOCF3
(via cPLA2 inhibition)

Modulates

Modulates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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